2-Bromo-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene; 97%

• IUPAC Name: 2-[3-(2-bromoprop-2-enyl)phenoxy]oxane
• InChI: InChI=1S/C14H17BrO2/c1-11(15)9-12-5-4-6-13(10-12)17-14-7-2-3-8-16-14/h4-6,10,14H,1-3,7-9H2
• InChI Key: KLWJSMBKFMWXJZ-UHFFFAOYSA-N
• Canonical SMILES: C=C(CC1=CC(=CC=C1)OC2CCCCO2)Br
• Molecular Formula: C14H17BrO2
• DSSTOX Substance ID: DTXSID501198192
• Molecular Weight: 297.19 g/mol
• CAS RN: 1263365-71-4

Description

2-Bromo-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene (2-BTP) is a synthetic compound with a 97% purity. It is a colorless liquid with a boiling point of 219-220°C and a melting point of -51°C. It is soluble in polar organic solvents such as methanol, ethanol, and ethyl acetate, and is slightly soluble in water. 2-BTP has been used in a variety of research applications, and has a wide range of biochemical and physiological effects.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Development

The compound 2-Bromo-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene serves as a valuable building block in the synthesis of heterocyclic compounds. Its unique reactivity profile makes it an ideal precursor for creating diverse heterocyclic structures, such as pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. These heterocycles are of significant interest due to their broad range of applications in materials science, pharmaceuticals, and as intermediates in organic synthesis (Gomaa & Ali, 2020).

Catalysis and Organic Transformations

In catalysis, this compound could theoretically be used to facilitate various organic transformations, including three-component cyclocondensations, which are pivotal in constructing tetrahydrobenzo[b]pyrans. Tetrahydrobenzo[b]pyrans are crucial for their biological activity and potential pharmaceutical applications. The development of novel, efficient synthetic routes for these and related structures, potentially involving 2-Bromo-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene, is a subject of current research interest (Kiyani, 2018).

Environmental and Health Impact Studies

While the direct environmental and health impact studies of 2-Bromo-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene were not found, related brominated compounds have been studied for their potential effects. For example, research on polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs), which share the bromination aspect with the compound , indicates their production during combustion processes and their biological effects, which could include toxicities similar to those seen with chlorinated analogs. These studies highlight the importance of understanding the environmental fate and potential health implications of brominated organic compounds, suggesting a need for careful consideration in the use and disposal of such chemicals (Mennear & Lee, 1994).